Cas no 2161264-90-8 (1-(1-tert-butyl-1H-pyrazol-4-yl)cyclopentan-1-amine)

• Product Name: 1-(1-tert-butyl-1H-pyrazol-4-yl)cyclopentan-1-amine
• CAS No: 2161264-90-8
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 6089538
• PubChem ID: 165849391
• Update Time: 2025-10-31

1-(1-tert-butyl-1H-pyrazol-4-yl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-tert-butyl-1H-pyrazol-4-yl)cyclopentan-1-amine
• 2161264-90-8
• EN300-1744132

• Inchi： 1S/C12H21N3/c1-11(2,3)15-9-10(8-14-15)12(13)6-4-5-7-12/h8-9H,4-7,13H2,1-3H3
• InChI Key： HHJRAFBHVMQUSR-UHFFFAOYSA-N
• SMILES： NC1(C2C=NN(C(C)(C)C)C=2)CCCC1

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(1-tert-butyl-1H-pyrazol-4-yl)cyclopentan-1-amine

1-(1-Tert-butyl-1H-pyrazol-4-yl)cyclopentan-1-amine: A Comprehensive Overview

The compound CAS No. 2161264-90-8, also known as 1-(1-tert-butyl-1H-pyrazol-4-yl)cyclopentan-1-amine, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amines and features a unique combination of a cyclopentane ring and a pyrazole moiety, which contributes to its distinctive chemical properties. The presence of the tert-butyl group further enhances its stability and reactivity, making it a valuable compound in research and development.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to act as scaffolds for drug design. The integration of the cyclopentane ring in this compound adds another layer of complexity, enabling it to interact with biological targets in novel ways. Researchers have explored the potential of this compound in inhibiting enzymes, modulating receptor activity, and acting as a template for developing bioactive molecules.

The synthesis of 1-(1-tert-butyl-1H-pyrazol-4-yl)cyclopentan-1-amine involves a multi-step process that combines principles from organic synthesis, such as nucleophilic substitution and cyclization reactions. The use of advanced catalytic systems has allowed for higher yields and better control over the stereochemistry of the product. This has made the compound more accessible for further experimentation and application.

In terms of chemical properties, this compound exhibits good solubility in organic solvents, which is advantageous for its use in various chemical reactions. Its thermal stability has also been tested under different conditions, making it suitable for high-throughput screening processes. The presence of the tertiary amine group contributes to its basicity, which can be exploited in pH-sensitive environments.

One of the most promising areas of research involving this compound is its potential role in drug discovery. By modifying the substituents on the pyrazole ring or the cyclopentane ring, researchers can fine-tune its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). This makes it a versatile tool for developing drugs targeting a wide range of therapeutic areas, including cancer, inflammation, and neurodegenerative diseases.

Moreover, the compound has shown interesting interactions with biological macromolecules such as proteins and nucleic acids. Computational studies using molecular docking have revealed potential binding sites that could be exploited for designing inhibitors or agonists. These findings underscore the importance of studying such compounds in depth to unlock their full potential.

In conclusion, CAS No. 2161264-90-8, or 1-(1-tert-butyl-1H-pyrazol-4-yl)cyclopentan-1-amine, represents a valuable addition to the arsenal of compounds available for chemical research. Its unique structure, coupled with its promising biological properties, positions it as a key player in advancing our understanding of complex molecular interactions and their applications in medicine and beyond.